N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide
Brand Name: Vulcanchem
CAS No.: 953199-42-3
VCID: VC7623659
InChI: InChI=1S/C19H29N3O3/c1-15(17-6-4-3-5-7-17)21-19(24)18(23)20-14-16-8-10-22(11-9-16)12-13-25-2/h3-7,15-16H,8-14H2,1-2H3,(H,20,23)(H,21,24)
SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCC2CCN(CC2)CCOC
Molecular Formula: C19H29N3O3
Molecular Weight: 347.459

N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide

CAS No.: 953199-42-3

Cat. No.: VC7623659

Molecular Formula: C19H29N3O3

Molecular Weight: 347.459

* For research use only. Not for human or veterinary use.

N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide - 953199-42-3

Specification

CAS No. 953199-42-3
Molecular Formula C19H29N3O3
Molecular Weight 347.459
IUPAC Name N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-N'-(1-phenylethyl)oxamide
Standard InChI InChI=1S/C19H29N3O3/c1-15(17-6-4-3-5-7-17)21-19(24)18(23)20-14-16-8-10-22(11-9-16)12-13-25-2/h3-7,15-16H,8-14H2,1-2H3,(H,20,23)(H,21,24)
Standard InChI Key URBKBTIAIWYTHR-UHFFFAOYSA-N
SMILES CC(C1=CC=CC=C1)NC(=O)C(=O)NCC2CCN(CC2)CCOC

Introduction

N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique molecular structure, which includes a piperidine ring, a methoxyethyl group, and an oxalamide moiety linked to a phenylethyl substituent, contributes to its diverse chemical reactivity and potential biological activities.

Synthesis of N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide

The synthesis of this compound typically involves multiple steps, which can be optimized using continuous flow reactors to enhance efficiency and yield. Catalysts may also be employed to improve reaction conditions and product purity.

Synthesis Steps

  • Starting Materials: The synthesis begins with the preparation of the necessary starting materials, including the piperidine derivative and the oxalamide precursor.

  • Coupling Reaction: A coupling reaction is performed to link the piperidine moiety with the oxalamide group.

  • Purification: The final product is purified using techniques such as recrystallization or chromatography.

Chemical Reactions

Reaction TypeReagents Used
OxidationPotassium permanganate
ReductionLithium aluminum hydride

Biological Activities and Potential Applications

The compound's mechanism of action involves interactions with biological macromolecules such as enzymes and receptors, modulating biological processes including signal transduction pathways, enzyme activity, and metabolic regulation. These interactions suggest potential therapeutic applications in pharmacology, although the precise targets and pathways remain to be fully elucidated.

Potential Therapeutic Areas

  • Neurological Disorders: Due to its interactions with neurotransmitter systems, it may have applications in treating neurological conditions.

  • Metabolic Regulation: Its ability to modulate metabolic pathways could be beneficial in managing metabolic disorders.

Research Findings and Future Directions

Research into N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide continues to explore its interaction with various biological targets. This ongoing research aims to elucidate its pathways further, potentially leading to new therapeutic developments in treating diseases influenced by these interactions.

Current Research Status

Area of ResearchStatus
Biological ActivityOngoing
Therapeutic ApplicationsPotential identified, further studies needed
Chemical Synthesis OptimizationContinuous flow methods being explored

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